N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-ethoxy-3,5-dimethylbenzenesulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)-4-ethoxy-3,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C21H26N2O5S/c1-6-27-19-13(2)9-16(10-14(19)3)29(25,26)23-15-7-8-18-17(11-15)22-20(24)21(4,5)12-28-18/h7-11,23H,6,12H2,1-5H3,(H,22,24)
• InChI Key: FRSYFSWOLKUTAC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1C)S(=O)(=O)NC2=CC3=C(C=C2)OCC(C(=O)N3)(C)C)C
• Molecular Formula: C21H26N2O5S
• Molecular Weight: 418.5 g/mol

Description

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-ethoxy-3,5-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C21H26N2O5S and its molecular weight is 418.51. The purity is usually 95%.
BenchChem offers high-quality N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-ethoxy-3,5-dimethylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-ethoxy-3,5-dimethylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy Applications

The compound has been noted for its potential in photodynamic therapy applications. A study found that zinc phthalocyanine substituted with benzenesulfonamide derivative groups, exhibiting good fluorescence properties and high singlet oxygen quantum yield, could serve as efficient Type II photosensitizers for cancer treatment in photodynamic therapy. This indicates the compound's suitability for medical applications, particularly in treating cancer through photodynamic methods due to its photosensitizing properties (Pişkin, Canpolat, & Öztürk, 2020).

Enzyme Inhibition for Therapeutic Applications

Another study highlighted the compound's role in medicinal chemistry, particularly as carbonic anhydrase inhibitors. The study demonstrated the synthesis of a novel class of [1,4]oxazepine-based primary sulfonamides, revealing strong inhibition of human carbonic anhydrases, a trait potentially beneficial for therapeutic applications (Sapegin, Kalinin, Angeli, Supuran, & Krasavin, 2018).